Cas no 79986-03-1 (4H-1-Benzopyran-4-one,2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,3-dihydro-3,7-dihydroxy-, trans- (9CI))

• Product Name: 4H-1-Benzopyran-4-one,2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,3-dihydro-3,7-dihydroxy-, trans- (9CI)
• CAS No: 79986-03-1
• MF: C₁₇H₁₄O₆
• MW: 314.289465427399
• CID: 572031
• PubChem ID: 133324
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,3-dihydro-3,7-dihydroxy-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,3-dihydro-3,7-dihydroxy-, trans- (9CI)
• 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,7-dihydroxy-2,3-dihydrochromen-4-one
• 3,7-dihydroxy-2-(1,4-benzodioxan-6-yl)chroman-4-one
• 3,7-Dhbco
• DTXSID901000878
• Trans-2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3,7-dihydroxychroman-4-one
• 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3,7-dihydroxy-2,3-dihydro-4H-1-benzopyran-4-one
• (2S,3S)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,7-dihydroxy-2,3-dihydrochromen-4-one
• 79986-03-1
• 4H-1-Benzopyran-4-one, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,3-dihydro-3,7-dihydroxy-, trans-

• Inchi： 1S/C17H14O6/c18-10-2-3-11-13(8-10)23-17(16(20)15(11)19)9-1-4-12-14(7-9)22-6-5-21-12/h1-4,7-8,16-18,20H,5-6H2/t16-,17+/m1/s1
• InChI Key： MGDQKWLRSIIJEI-SJORKVTESA-N
• SMILES： O1C2C=C(C=CC=2C([C@H]([C@@H]1C1C=CC2=C(C=1)OCCO2)O)=O)O

Computed Properties

• Exact Mass: 314.079
• Monoisotopic Mass: 314.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 31
• XLogP3: 1.7
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 586.1°C at 760 mmHg
• Flash Point: 222.2°C
• Refractive Index: 1.665

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Flavonolignans Flavonolignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Flavonolignans